Spermexatin
Spermexatin
Brand Name:
Vulcanchem
CAS No.:
117680-04-3
VCID:
VC20847274
InChI:
InChI=1S/C22H40N6O9/c1-27(37)21(35)9-10-22(36)28(14-4-12-24-18(32)6-8-20(34)26-16-30)13-3-2-11-23-17(31)5-7-19(33)25-15-29/h29-30,37H,2-16H2,1H3,(H,23,31)(H,24,32)(H,25,33)(H,26,34)
SMILES:
CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O
Molecular Formula:
C22H40N6O9
Molecular Weight:
532.6 g/mol
Spermexatin
CAS No.: 117680-04-3
Cat. No.: VC20847274
Molecular Formula: C22H40N6O9
Molecular Weight: 532.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117680-04-3 |
|---|---|
| Molecular Formula | C22H40N6O9 |
| Molecular Weight | 532.6 g/mol |
| IUPAC Name | N'-(hydroxymethyl)-N-[4-[[4-[hydroxy(methyl)amino]-4-oxobutanoyl]-[3-[[4-(hydroxymethylamino)-4-oxobutanoyl]amino]propyl]amino]butyl]butanediamide |
| Standard InChI | InChI=1S/C22H40N6O9/c1-27(37)21(35)9-10-22(36)28(14-4-12-24-18(32)6-8-20(34)26-16-30)13-3-2-11-23-17(31)5-7-19(33)25-15-29/h29-30,37H,2-16H2,1H3,(H,23,31)(H,24,32)(H,25,33)(H,26,34) |
| Standard InChI Key | NMUUMPLEEBPKPW-UHFFFAOYSA-N |
| SMILES | CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O |
| Canonical SMILES | CN(C(=O)CCC(=O)N(CCCCNC(=O)CCC(=O)NCO)CCCNC(=O)CCC(=O)NCO)O |
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